Cas no 1243472-37-8 (5-Chloro-2-cyclopropoxypyridine)

• Product Name: 5-Chloro-2-cyclopropoxypyridine
• CAS No: 1243472-37-8
• MF: C₈H₈ClNO
• MW: 169.608221054077
• CID: 4828212
• Update Time: 2025-10-11

5-Chloro-2-cyclopropoxypyridine Chemical and Physical Properties

Names and Identifiers

• 5-CHLORO-2-CYCLOPROPOXYPYRIDINE
• TQP0353
• MB19967
• 5-Chloro-2-cyclopropoxypyridine

• Inchi： 1S/C8H8ClNO/c9-6-1-4-8(10-5-6)11-7-2-3-7/h1,4-5,7H,2-3H2
• InChI Key： SRKRNIZOEHBTHZ-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C=C1)OC1CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 138
• XLogP3: 2.3
• Topological Polar Surface Area: 22.1

Additional information on 5-Chloro-2-cyclopropoxypyridine

Professional Introduction to 5-Chloro-2-cyclopropoxypyridine (CAS No. 1243472-37-8)

5-Chloro-2-cyclopropoxypyridine, with the CAS number 1243472-37-8, is a significant compound in the field of pharmaceutical chemistry and has garnered considerable attention due to its versatile applications. This heterocyclic compound features a pyridine core substituted with a chloro group at the 5-position and a cyclopropoxy group at the 2-position, making it a valuable intermediate in the synthesis of various bioactive molecules.

The structural attributes of 5-Chloro-2-cyclopropoxypyridine contribute to its reactivity and make it a preferred building block for medicinal chemists. The presence of both electron-withdrawing and electron-donating groups allows for diverse functionalization, enabling the development of novel compounds with potential therapeutic properties. Recent advancements in synthetic methodologies have further enhanced the accessibility and utility of this compound, facilitating its incorporation into complex molecular architectures.

In the realm of drug discovery, 5-Chloro-2-cyclopropoxypyridine has been explored as a precursor in the synthesis of kinase inhibitors, particularly those targeting oncogenic pathways. The pyridine scaffold is a common motif in many successful drugs, and modifications at the 2- and 5-positions can fine-tune pharmacokinetic and pharmacodynamic profiles. For instance, derivatives of this compound have shown promise in preclinical studies as inhibitors of tyrosine kinases, which are critical in cancer cell signaling.

Moreover, the cyclopropoxy group introduces unique electronic properties that can influence binding interactions with biological targets. This feature has been leveraged to develop compounds with enhanced binding affinity and selectivity. The chloro substituent further enhances reactivity, allowing for palladium-catalyzed cross-coupling reactions that are pivotal in constructing complex heterocycles. These reactions are widely employed in the pharmaceutical industry to create molecules with improved solubility and metabolic stability.

The versatility of 5-Chloro-2-cyclopropoxypyridine extends beyond oncology applications. It has also been investigated in the development of antiviral agents, where its structural features contribute to interactions with viral proteases and polymerases. The ability to modify both the pyridine ring and the cyclopropoxy moiety allows for tailoring compounds to target specific viral enzymes, thereby inhibiting replication cycles effectively.

Recent research has highlighted the role of 5-Chloro-2-cyclopropoxypyridine in designing novel antimicrobial agents. The increasing prevalence of drug-resistant pathogens necessitates innovative approaches to combat infections. By incorporating this compound into molecular frameworks, scientists have developed derivatives that exhibit potent activity against Gram-positive and Gram-negative bacteria. The chloro group facilitates further derivatization, enabling the creation of compounds with broad-spectrum antimicrobial properties.

The synthesis of 5-Chloro-2-cyclopropoxypyridine itself is an area of active interest. Modern synthetic strategies have focused on optimizing yield and purity while minimizing environmental impact. Catalytic methods have been particularly effective, reducing reliance on harsh reagents and improving overall sustainability. These advancements align with global efforts to promote green chemistry principles in pharmaceutical manufacturing.

In conclusion, 5-Chloro-2-cyclopropoxypyridine (CAS No. 1243472-37-8) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features make it an invaluable intermediate for synthesizing bioactive molecules targeting various diseases. As research continues to uncover new applications and synthetic methodologies, this compound is poised to remain a cornerstone in medicinal chemistry innovation.